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Compound of Interest

Compound Name: GSK6853

Cat. No.: B607858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of GSK6853, a potent and

highly selective chemical probe for the bromodomain of Bromodomain and PHD Finger

Containing Protein 1 (BRPF1). This document details the mechanism of action, key quantitative

data, experimental protocols, and the role of GSK6853 in elucidating epigenetic regulatory

pathways.

Introduction to GSK6853 and BRPF1
GSK6853 is a selective benzimidazolone inhibitor of the BRPF1 bromodomain.[1][2] BRPF1 is

a crucial scaffolding protein involved in the assembly of the MYST family of histone

acetyltransferase (HAT) complexes, including the MOZ/MORF complexes.[1][3] These

complexes play a pivotal role in chromatin remodeling and transcriptional regulation by

acetylating histone tails, a key epigenetic modification associated with active gene expression.

The BRPF1 bromodomain specifically recognizes and binds to acetylated lysine residues on

histones, thereby recruiting the HAT complex to specific chromatin loci. By inhibiting the BRPF1

bromodomain, GSK6853 disrupts this interaction, leading to altered gene expression and

providing a powerful tool to investigate the biological functions of BRPF1-containing HAT

complexes.
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GSK6853 functions as a competitive inhibitor of the BRPF1 bromodomain, preventing its

engagement with acetylated histone tails. This disruption of the "reader" function of BRPF1

consequently interferes with the recruitment and activity of the associated MOZ/MORF HAT

complexes at specific genomic locations. This leads to a reduction in histone acetylation at

these sites, altering chromatin structure and modulating the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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